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Compound of Interest

Compound Name: Bikaverin

Cat. No.: B1667059

Essential Safety and Handling Guide for Bikaverin

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Bikaverin, a reddish pigment with known cytotoxic
and antimicrobial properties. Adherence to these procedures is critical for personnel safety and
environmental protection.

Hazard Identification and Classification

Bikaverin is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects[1]. While comprehensive toxicological data is not fully available, its cytotoxic nature
necessitates cautious handling.

Quantitative Toxicity and Activity Data

The following table summarizes the available quantitative data on the biological activity of
Bikaverin. No specific LD50 values or occupational exposure limits (OELS) have been
established for Bikaverin.
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Cell Line /

Parameter Value . Source
Organism
o L929 fibroblast cell
Cytotoxicity (IC50) 1.79 £ 0.51 pg/mL i [2][3]
ine

Antimicrobial Activity

1.25 - 5 pg/mL
(MIC) HO

Methicillin-resistant
Staphylococcus
aureus, Vancomycin-
resistant
Enterococcus faecalis,
Staphylococcus
aureus, Escherichia 12163]
coli, Pseudomonas
aeruginosa, Klebsiella
pneumoniae, Candida
albicans, and Candida

krusei

Operational Plan for Safe Handling

This section provides a step-by-step guide for the safe handling of Bikaverin in a laboratory

setting.

Personal Protective Equipment (PPE)

Before handling Bikaverin, all personnel must be equipped with the following PPE[1]:

o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: Impervious laboratory coat or gown.

e Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form to avoid dust and aerosol formation[1].

Engineering Controls
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o Work with Bikaverin should be conducted in a designated area with appropriate exhaust
ventilation, such as a chemical fume hood[1].

e An accessible safety shower and eye wash station must be available[1].

Handling Procedures

» Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store Bikaverin in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and sources of ignition[1].

o Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent[1].

e Weighing and Solution Preparation:

o Perform all weighing and solution preparation inside a chemical fume hood to minimize
inhalation exposure.

o Avoid the formation of dust and aerosols[1].

o Use a dedicated set of utensils (spatula, weighing paper, etc.) and clean them thoroughly
after use.

e General Handling:
o Avoid contact with eyes and skin[1].
o Do not eat, drink, or smoke in the area where Bikaverin is handled[1].

o Wash hands thoroughly after handling[1].

Accidental Release Measures

In the event of a spill:
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o Evacuate non-essential personnel from the area.

e Ensure adequate ventilation.

o Wear full personal protective equipment[1].

o For solid spills, carefully sweep up the material to avoid generating dust.
» For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Collect the spilled material and absorbent into a sealed container for disposal as hazardous
waste[1].

o Clean the spill area thoroughly.

Disposal Plan

Bikaverin and any materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection

» Solid Waste: Collect all Bikaverin powder, contaminated weighing paper, gloves, and other
disposable labware into a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing Bikaverin into a separate, sealed, and clearly
labeled hazardous waste container.

o Sharps: Any contaminated sharps (needles, Pasteur pipettes) must be placed in a
designated sharps container for hazardous waste.

Disposal Procedure

o Dispose of all Bikaverin waste through an approved waste disposal plant[1].
» Do not dispose of Bikaverin down the drain or in the regular trash.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Guides
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Experimental Workflow for Handling Bikaverin
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Caption: Step-by-step workflow for the safe handling of Bikaverin in a laboratory setting.

Emergency Spill Response

Click to download full resolution via product page

Caption: Immediate actions to take in the event of a Bikaverin spill.

Logical Relationship for Bikaverin Disposal
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Caption: Decision-making process for the proper disposal of Bikaverin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Bikaverin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667059#personal-protective-equipment-for-
handling-bikaverin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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